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Compound of Interest

Compound Name:

(3-

(Cyclopentylcarbamoyl)phenyl)bor

onic acid

Cat. No.: B1350703 Get Quote

Essential Safety and Handling Guide for (3-
(Cyclopentylcarbamoyl)phenyl)boronic acid
Disclaimer: This document provides a summary of safety and handling information for (3-
(Cyclopentylcarbamoyl)phenyl)boronic acid (CAS No. 850567-24-7) based on available

data for structurally similar compounds. It is intended to supplement, not replace, a thorough

review of the official Safety Data Sheet (SDS) and your institution's safety protocols.

This guide provides crucial, immediate safety and logistical information for researchers,

scientists, and drug development professionals. It outlines operational procedures and disposal

plans to ensure the safe handling of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
(3-(Cyclopentylcarbamoyl)phenyl)boronic acid is anticipated to share hazards common to

other substituted phenylboronic acids. Based on data from similar compounds, it should be

handled as a substance that is harmful if swallowed, causes skin irritation, causes serious eye

irritation, and may cause respiratory irritation.[1][2][3] A comprehensive PPE plan is essential to

minimize exposure.
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Table 1: Recommended Personal Protective Equipment (PPE)

Activity
Engineering

Controls

Eye

Protection

Hand

Protection

Respiratory

Protection

Body

Protection

Storage and

Transport

General

laboratory

ventilation

Safety

glasses with

side shields

Not generally

required

Not generally

required

Laboratory

coat

Weighing and

Aliquoting

(Solid)

Chemical

fume hood or

ventilated

balance

enclosure

Safety

goggles

Nitrile or

neoprene

gloves

N95 dust

mask or

higher

Laboratory

coat

Solution

Preparation

and Handling

Chemical

fume hood

Safety

goggles

Nitrile or

neoprene

gloves

Not required

if in fume

hood

Laboratory

coat

Experimental

Use

Chemical

fume hood

Safety

goggles

Nitrile or

neoprene

gloves

Not required

if in fume

hood

Laboratory

coat

Spill Cleanup

(Solid)

Well-

ventilated

area

Safety

goggles

Nitrile or

neoprene

gloves

N95 dust

mask or

higher

Laboratory

coat

Spill Cleanup

(Liquid)

Chemical

fume hood

Safety

goggles

Nitrile or

neoprene

gloves

Not required

if in fume

hood

Laboratory

coat

Waste

Disposal

Chemical

fume hood

Safety

goggles

Nitrile or

neoprene

gloves

Not required

if in fume

hood

Laboratory

coat

Operational Plan for Safe Handling
A systematic approach to handling (3-(Cyclopentylcarbamoyl)phenyl)boronic acid is critical

to ensure laboratory safety.
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Step 1: Pre-Handling Preparations

Review SDS: Obtain and thoroughly read the Safety Data Sheet for (3-
(Cyclopentylcarbamoyl)phenyl)boronic acid. If an SDS is not available, review the SDS

for structurally similar compounds such as Phenylboronic acid.

Designate Work Area: All handling of the solid and its solutions should be performed in a

designated area, such as a chemical fume hood.

Assemble PPE: Ensure all necessary PPE is available and in good condition.

Prepare Spill Kit: Have a spill kit readily accessible that is appropriate for chemical powders

and solutions.

Step 2: Handling the Solid Compound

Weighing: Weigh the solid compound in a chemical fume hood or a ventilated balance

enclosure to prevent inhalation of dust.[1]

Transfers: Use appropriate tools (spatulas, weighing paper) to handle the solid. Avoid

creating dust.

Step 3: Preparing Solutions

Solvent Addition: Add the solid to the solvent slowly in a chemical fume hood.

Mixing: Use a magnetic stirrer or gentle agitation to dissolve the solid. Ensure the container

is appropriately capped to prevent splashes.

Step 4: Experimental Procedures

Reactions: Conduct all reactions involving this compound within a chemical fume hood.

Monitoring: Monitor reactions for any unexpected changes.

Step 5: Post-Handling Procedures

Decontamination: Clean all equipment and work surfaces thoroughly after use.
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Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[4][5]

Disposal Plan
Proper disposal of (3-(Cyclopentylcarbamoyl)phenyl)boronic acid and its contaminated

materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect unused (3-(Cyclopentylcarbamoyl)phenyl)boronic acid and any

grossly contaminated materials (e.g., weighing paper, paper towels from a spill) in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing the compound in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other waste streams unless compatible.

[6]

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Contaminated Labware: Disposable labware should be placed in the solid waste container.

Non-disposable glassware should be decontaminated by rinsing with an appropriate solvent,

and the rinsate collected as hazardous liquid waste.

Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"(3-(Cyclopentylcarbamoyl)phenyl)boronic acid," and any other components of the waste

stream (e.g., solvents).[6][7]

Store waste containers in a designated satellite accumulation area that is secure and has

secondary containment.

Final Disposal:

All waste must be disposed of through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.[6][8] Do not dispose of this

chemical down the drain.[8]
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Caption: Safe Handling Workflow for (3-(Cyclopentylcarbamoyl)phenyl)boronic acid.
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Caption: Waste Disposal Workflow for (3-(Cyclopentylcarbamoyl)phenyl)boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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